Cas no 306976-86-3 (N'-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethanimidoyl)-2-cyanoacetohydrazide)

• Product Name: N'-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethanimidoyl)-2-cyanoacetohydrazide
• CAS No: 306976-86-3
• MF: C₁₁H₉ClF₃N₅OS
• MW: 351.73526930809
• CID: 5707408
• PubChem ID: 9582030
• Update Time: 2023-10-15

N'-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethanimidoyl)-2-cyanoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS005079977
• 12G-048
• N'-(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}ethanimidoyl)-2-cyanoacetohydrazide
• N'-(2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}ethanimidoyl)-2-cyanoacetohydrazide
• N-[(Z)-[1-amino-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylethylidene]amino]-2-cyanoacetamide
• 306976-86-3
• N'-(2-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]SULFANYL)ETHANIMIDOYL)-2-CYANOACETOHYDRAZIDE
• Acetic acid, 2-cyano-, 2-[2-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]thio]-1-iminoethyl]hydrazide

• Inchi： 1S/C11H9ClF3N5OS/c12-7-3-6(11(13,14)15)4-18-10(7)22-5-8(17)19-20-9(21)1-2-16/h3-4H,1,5H2,(H2,17,19)(H,20,21)
• InChI Key： JULXKUYYOAUVON-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC/C(/N)=N/NC(CC#N)=O

Computed Properties

• Exact Mass: 351.0168433g/mol
• Monoisotopic Mass: 351.0168433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 130Ų